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What We Know About 3-Hydroxy Carvedilol-d5

The table below summarizes the key characteristics of 3-Hydroxy Carvedilol-d5 based on the search

results.

Property Description

Chemical Name 3-Hydroxy Carvedilol-d5 [1]

CAS Number 1329836-56-7 [1]

Molecular Formula C₂₄H₂₁D₅N₂O₅ [1]

Molecular Weight 427.50 g/mol [1]

Primary Application Deuterium-labeled standard for quantitative analysis (e.g., LC-MS, GC-MS,

NMR) [1]

Storage
Recommendation

Store under the recommended conditions in the product's Certificate of

Analysis (CoA) [1]

Frequently Asked Questions (FAQs)
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Based on the general context, here are answers to some anticipated questions.

Q1: What is the primary use of 3-Hydroxy Carvedilol-d5 in research?

A: It is primarily used as an internal standard or tracer in quantitative bioanalysis. Its
deuterated structure allows for accurate measurement of non-labeled 3-Hydroxy Carvedilol in

complex samples using techniques like LC-MS, minimizing analytical variability [1].

Q2: Where can I find specific stability data and storage conditions for this compound?

A: Specific stability data, recommended storage temperatures, and shelf life are provided in the

Certificate of Analysis (CoA) supplied with the product. The CoA is the most critical document
for definitive handling and storage information [1].

Q3: Are there any known degradation products for carvedilol?

A: While specific data for the deuterated metabolite is not available, a recent study on
carvedilol itself identified three major degradation products under forced stress conditions.

Knowledge of these degradants can help in method development to ensure your analysis
specifically measures the intact compound [2].

Suggested Experimental Workflow for Stability Testing

Since direct stability information is limited, the following workflow outlines a general approach you can use

in your lab to assess the stability of 3-Hydroxy Carvedilol-d5 in your specific experimental conditions.
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Methodology Details:

Solution Preparation: Prepare a stock solution of 3-Hydroxy Carvedilol-d5 at a concentration

relevant to your assays. Dilute it using an appropriate solvent (e.g., methanol, acetonitrile, or a buffer)
[1].

Apply Stress Conditions: Create aliquots of the stock solution and expose them to various stress
conditions to test stability. Key parameters to investigate include:

Temperature: Store aliquots at -20°C, 4°C, and room temperature for different durations.
pH: Expose aliquots to buffers of different pH levels (e.g., acidic and basic).

Time: Analyze the solutions over time (e.g., 0, 6, 24, 72 hours) to track degradation.
Analysis via LC-MS/HPLC: Follow a validated analytical method similar to one used for carvedilol.

For example:
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Column: Luna C18 (250 × 4.6 mm, 5 µm) [2].

Mobile Phase: A mixture of phosphate buffer (pH ~2.7) and acetonitrile [2].
Detection: Use a UV/VIS detector at 240 nm or MS detection for higher specificity [2].

Data Comparison: Compare the chromatograms of stressed samples with a freshly prepared
control. A decrease in the peak area of the parent compound and/or the appearance of new peaks

indicates degradation [2].
Identify Degradants: Use LC-MS to determine the molecular masses of any new peaks and propose

structures for the degradation products [2].

A Path Forward for Finding More Information

To build a complete troubleshooting guide, I suggest you take the following steps:

Consult the Manufacturer: The most reliable source for specific stability data, handling procedures,

and technical FAQs for 3-Hydroxy Carvedilol-d5 is the manufacturer, MedChemExpress (MCE). You
should contact their technical support directly [1].

Review the Certificate of Analysis (CoA): Always refer to the CoA that comes with your product for
lot-specific data and storage instructions [1].

Search Scientific Literature: Broaden your search on platforms like PubMed and Google Scholar.
Look for research papers that use 3-Hydroxy Carvedilol-d5 as an internal standard, as their

methods sections often contain valuable handling notes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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